Tungsten-187

• CAS No.: 14983-48-3
• Molecular Formula: W
• Molecular Weight: 186.95716 g/mol
• IUPAC Name: tungsten-187
• InChI: InChI=1S/W/i1+3
• InChI Key: WFKWXMTUELFFGS-AKLPVKDBSA-N
• SMILES: [W]
• Isomeric SMILES: [187W]
• Synonyms: 187W radioisotope; Tungsten-187; W-187 radioisotope

Description

Tungsten-187, also known as this compound, is a useful research compound. Its molecular formula is W and its molecular weight is 186.95716 g/mol. The purity is usually 95%.
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Scientific Research Applications

Nuclear Medicine

Tungsten-187 plays a significant role in the production of medical isotopes, particularly Rhenium-187, which is used in radiopharmaceuticals for cancer treatment. The decay of this compound leads to the formation of Rhenium-187 through beta decay:$$^{187}\text{W}\rightarrow ^{187}\text{Re}+\beta^-$$

Radiopharmaceutical Production

The production of Rhenium-187 from this compound can be facilitated through neutron capture processes. A study conducted at Oak Ridge National Laboratory highlighted that Tungsten-188 is produced via neutron capture on Tungsten-186, which subsequently decays to Rhenium-188, a valuable isotope in targeted radiotherapy . This process underscores the importance of this compound in the medical field, particularly for developing effective cancer treatments.

Radiation Shielding

Due to its high density and high melting point, this compound is utilized as a shielding material against gamma radiation. Its effectiveness stems from the ability to attenuate high-energy photons, making it suitable for applications in nuclear reactors and medical facilities where radiation exposure must be minimized.

Case Studies in Radiation Shielding

Research indicates that Tungsten-based materials can significantly reduce radiation levels in environments such as:

• Nuclear Power Plants : Used in reactor cores and containment structures to protect personnel from radiation exposure.
• Medical Facilities : Employed in walls and barriers to shield patients and staff from radiation during diagnostic imaging procedures.

Advanced Materials Science

This compound is also investigated for its potential applications in advanced materials, particularly in the context of fusion reactors and aerospace engineering.

Fusion Reactors

Tungsten's properties make it a prime candidate for use in fusion reactors, where it serves as both a structural material and a plasma-facing component due to its resistance to high temperatures and erosion . Research into the neutron capture cross-section of Tungsten isotopes, including this compound, is critical for understanding their behavior under neutron bombardment in fusion environments .

Aerospace Applications

In aerospace engineering, Tungsten alloys are explored for their high strength-to-weight ratios and thermal stability. The incorporation of this compound into these alloys could enhance their performance under extreme conditions, such as re-entry into the Earth's atmosphere.